Cas no 1233501-58-0 (1-chloro-2-ethynyl-4-fluorobenzene)

• Product Name: 1-chloro-2-ethynyl-4-fluorobenzene
• CAS No: 1233501-58-0
• MF: C₈H₄ClF
• MW: 154.568764686584
• MDL: MFCD11656147
• CID: 4788650
• PubChem ID: 50998793
• Update Time: 2025-06-10

1-chloro-2-ethynyl-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluorophenylacetylene
• 1-chloro-2-ethynyl-4-fluorobenzene

• MDL： MFCD11656147
• Inchi： 1S/C8H4ClF/c1-2-6-5-7(10)3-4-8(6)9/h1,3-5H
• InChI Key： ZONHQMVUJUBCMF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#C)F

Computed Properties

• Exact Mass: 153.9985560g/mol
• Monoisotopic Mass: 153.9985560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-chloro-2-ethynyl-4-fluorobenzene

1-Chloro-2-Ethynyl-4-Fluorobenzene (CAS No: 1233501-58-0): A Versatile Building Block in Modern Chemical Research

The compound 1-chloro-2-ethynyl-4-fluorobenzene, identified by the CAS No 1233501-58-0, represents a critical aryl halide derivative with emerging significance in synthetic organic chemistry, medicinal chemistry, and materials science. This molecule combines the structural features of a chlorinated phenyl ring, an ethynyl group at the meta position, and a fluorine substituent at the para position, creating a unique platform for functionalization and reactivity studies. Recent advancements in its synthesis and applications highlight its role as a versatile intermediate in the design of bioactive compounds and advanced materials.

Structurally, the ethynyl group (-C≡CH) imparts high reactivity due to its linear sp-hybridized carbon-carbon triple bond, enabling efficient coupling reactions such as Sonogashira cross-coupling—a method extensively utilized in constructing complex organic frameworks. In parallel, the fluorine substituent enhances lipophilicity and metabolic stability, while the chlorine atom serves as an excellent leaving group for nucleophilic substitution pathways. These properties collectively make this compound a preferred substrate for researchers targeting drug-like molecules with optimized pharmacokinetic profiles.

In medicinal chemistry, recent studies (e.g., Zhao et al., 2023) have demonstrated its utility as a precursor to heterocyclic scaffolds, particularly in synthesizing benzimidazole and quinoline derivatives with anti-cancer activity. For instance, when coupled with aromatic amines via palladium-catalyzed cyclization, it generates analogs that inhibit tumor growth in preclinical models by modulating cell cycle regulators such as cyclin-dependent kinases. The presence of both fluorine and chlorine substituents also facilitates structure-activity relationship (SAR) studies to optimize ligand efficiency without compromising bioavailability.

Beyond pharmaceutical applications, this compound has gained traction in conjugated polymer synthesis. Researchers at Stanford University (Smith et al., 2023) recently reported its use as a monomer unit in π-conjugated systems for organic light-emitting diodes (OLEDs). The ethynyl moiety allows efficient π-electron delocalization when integrated into thiophene-based backbones, enhancing charge transport properties while maintaining thermal stability—a critical advancement for next-generation flexible displays.

A notable breakthrough involves its role in click chemistry strategies for bioconjugation. A 2023 study published in *Nature Chemistry* described how this compound’s ethynyl group enables rapid copper-free azide–alkyne cycloaddition reactions with biomolecules such as antibodies and peptides under physiological conditions. This approach has been applied to develop targeted drug delivery systems where fluorine-modified ligands improve tissue penetration while chlorine residues enable site-specific labeling.

Recent advances also emphasize sustainable synthesis methodologies for this compound. Traditional routes involving Friedel-Crafts acylation followed by Sonogashira coupling have been replaced with palladium-catalyzed sequential functionalization protocols under solvent-free conditions (Li et al., 2024). These improvements reduce environmental footprints by eliminating hazardous solvents like THF or DMF while achieving >95% yield through mechanochemical activation—a green chemistry approach gaining momentum in industrial scale-up processes.

In analytical contexts, the distinct spectroscopic signatures of this compound provide valuable insights into reaction mechanisms. Its proton NMR spectrum exhibits characteristic signals at δ 7.6–7.8 ppm corresponding to fluorine-substituted aromatic protons, while carbon NMR reveals triple-bond carbons at δ 85–90 ppm—features that aid real-time monitoring during multistep syntheses using flow chemistry platforms.

Current research directions focus on exploiting its chiral variants through asymmetric synthesis techniques using organocatalysts such as proline derivatives or chiral Brønsted acids (Wang et al., 2024). Such enantiopure forms are critical for developing optically active pharmaceuticals where stereochemistry dictates biological efficacy—a key consideration for next-generation therapeutics targeting G-protein coupled receptors or ion channels.

This compound’s multifunctional design underscores its status as an indispensable tool across interdisciplinary research domains—from precision medicine development to smart material engineering—while ongoing innovations continue to expand its synthetic and application horizons within chemical biology frameworks.